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Compound of Interest

Compound Name: 4-Methoxy-3-methylbutan-2-one

Cat. No.: B084841 Get Quote

An In-depth Technical Guide on 4-Methoxy-3-
methylbutan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 4-Methoxy-3-methylbutan-2-one, a ketone of interest in various chemical

research domains. This document summarizes its known characteristics and provides context

for its scientific identification and handling.

Core Chemical Identity
4-Methoxy-3-methylbutan-2-one is a ketone with the systematic IUPAC name 4-methoxy-3-
methylbutan-2-one.[1][2] Its chemical structure consists of a butane backbone with a ketone

functional group at the second carbon, a methyl group at the third, and a methoxy group

attached to the fourth carbon.
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Identifier Value Source

IUPAC Name
4-methoxy-3-methylbutan-2-

one
[1][2]

CAS Number 14539-67-4 [1][2]

Molecular Formula C₆H₁₂O₂ [1][2]

Molecular Weight 116.16 g/mol [1][2]

Canonical SMILES CC(COC)C(=O)C [1][2]

InChI
InChI=1S/C6H12O2/c1-5(4-8-

3)6(2)7/h5H,4H2,1-3H3
[1][2]

InChIKey
QFHUGPZHHLXOBK-

UHFFFAOYSA-N
[1][2]

Physicochemical Properties
While experimental data for some physical properties of 4-Methoxy-3-methylbutan-2-one are

not readily available in the public domain, computed properties provide valuable estimates.

Property Value Notes

XLogP3 0.3 Computed by XLogP3 3.0[1][2]

Topological Polar Surface Area 26.3 Å² Computed

Hydrogen Bond Donor Count 0 Computed

Hydrogen Bond Acceptor

Count
2 Computed

Rotatable Bond Count 3 Computed

Spectral Data
Spectral analysis is crucial for the structural elucidation and purity assessment of chemical

compounds.
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Mass Spectrometry
A GC-MS spectrum is available for 4-Methoxy-3-methylbutan-2-one, which can be a valuable

tool for its identification in complex mixtures.[1][2]

Infrared Spectroscopy
A vapor phase IR spectrum has been recorded for this compound.[1][2] This spectrum would

typically show characteristic absorption bands for the carbonyl (C=O) stretching of the ketone

and C-O stretching of the ether group.

Due to the proprietary nature of the spectral database, the actual spectra are not reproduced

here. Researchers are advised to consult the referenced databases for detailed spectral

information.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4-Methoxy-3-methylbutan-2-
one are not widely published in readily accessible literature. General synthetic routes to similar

ketones might involve the alkylation of a suitable enolate or the oxidation of a corresponding

secondary alcohol.

For analysis, Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) is a

standard method for the identification and quantification of volatile compounds like 4-Methoxy-
3-methylbutan-2-one.

Logical Relationship of Analytical Techniques
The following diagram illustrates a typical workflow for the characterization of a chemical

standard like 4-Methoxy-3-methylbutan-2-one.
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Caption: Workflow for Synthesis and Characterization.

Safety and Handling
Based on the available GHS information, 4-Methoxy-3-methylbutan-2-one is classified as a

flammable liquid and vapor.[1][2] It is also reported to cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[1][2] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.
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Conclusion
This technical guide consolidates the currently available information on 4-Methoxy-3-
methylbutan-2-one. While foundational identity and safety data are established, a notable gap

exists in the public domain regarding experimentally determined physical properties and

detailed experimental protocols. Researchers working with this compound are encouraged to

perform their own characterizations and to consult specialized chemical databases for more in-

depth spectral data. The provided information serves as a crucial starting point for any scientific

investigation involving 4-Methoxy-3-methylbutan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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